4-(3-Chloropyridin-4-yl)-3-methylbutan-2-ol

• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• IUPAC Name: 4-(3-chloropyridin-4-yl)-3-methylbutan-2-ol
• InChI: InChI=1S/C10H14ClNO/c1-7(8(2)13)5-9-3-4-12-6-10(9)11/h3-4,6-8,13H,5H2,1-2H3
• InChI Key: HFEHDFAEOKMDRK-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=C(C=NC=C1)Cl)C(C)O

Description

4-(3-Chloropyridin-4-yl)-3-methylbutan-2-ol is a pyridine derivative characterized by a chlorinated pyridine ring substituted with a branched aliphatic alcohol chain. Its molecular formula is C₁₀H₁₄ClNO, with a molecular weight of 215.68 g/mol. The compound features a chlorine atom at the 3-position of the pyridine ring and a 3-methylbutan-2-ol group at the 4-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Chloropyridin-4-yl)-3-methylbutan-2-ol typically involves the reaction of 3-chloropyridine with a suitable alkylating agent. One common method is the alkylation of 3-chloropyridine with 3-methyl-2-butanol in the presence of a strong base such as sodium hydride or potassium tert-butoxide. The reaction is usually carried out in an aprotic solvent like dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF) at elevated temperatures to ensure complete conversion.

Industrial Production Methods

On an industrial scale, the production of 4-(3-Chloropyridin-4-yl)-3-methylbutan-2-ol may involve continuous flow processes to enhance efficiency and yield. The use of catalytic systems and optimized reaction conditions can further improve the scalability of the synthesis. Industrial methods often focus on minimizing by-products and maximizing the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-(3-Chloropyridin-4-yl)-3-methylbutan-2-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The chloropyridine ring can be reduced to form a more saturated pyridine derivative.

Substitution: The chlorine atom on the pyridine ring can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as sodium azide (NaN3) or thiourea in polar solvents like ethanol or water.

Major Products Formed

Oxidation: Formation of 4-(3-Chloropyridin-4-yl)-3-methylbutan-2-one.

Reduction: Formation of 4-(3-Chloropyridin-4-yl)-3-methylbutane.

Substitution: Formation of 4-(3-Aminopyridin-4-yl)-3-methylbutan-2-ol or 4-(3-Thiopyridin-4-yl)-3-methylbutan-2-ol.

Scientific Research Applications

4-(3-Chloropyridin-4-yl)-3-methylbutan-2-ol has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 4-(3-Chloropyridin-4-yl)-3-methylbutan-2-ol involves its interaction with specific molecular targets. The chloropyridine moiety can interact with enzymes or receptors, leading to modulation of their activity. The hydroxyl group may participate in hydrogen bonding, enhancing the compound’s binding affinity to its targets. Pathways involved may include inhibition of enzyme activity or disruption of microbial cell membranes.

Comparison with Similar Compounds

Research Findings and Limitations

• Structural Insights : The hydroxyl and chlorine substituents on pyridine rings are critical for modulating solubility and reactivity. For instance, 3-(3-Hydroxypropyl)pyridin-4-ol ’s hydroxyl groups may favor hydrogen bonding in aqueous environments, whereas the target compound’s chlorine may favor lipophilic interactions .
• Safety Considerations : The bipyridine analog’s hazard profile underscores the importance of evaluating toxicity for halogenated pyridines, particularly regarding respiratory and dermal exposure .

Biological Activity

4-(3-Chloropyridin-4-yl)-3-methylbutan-2-ol is a compound of interest in medicinal chemistry due to its potential biological activities. This article summarizes the current understanding of its biological activity, mechanisms of action, and applications based on diverse research findings.

Chemical Structure and Properties

The compound features a chloropyridine moiety, which is significant for its biological interactions. Its structure can be represented as follows:

$$\text{C}_{12}\text{H}_{16}\text{Cl}\text{N}\text{O}$$

This structure indicates that it may exhibit unique interactions with biological targets due to the presence of both hydroxyl and chloropyridine functional groups.

The biological activity of 4-(3-Chloropyridin-4-yl)-3-methylbutan-2-ol is primarily attributed to its ability to act as a ligand. It interacts with specific receptors and enzymes, modulating their activity, which can lead to various biological effects such as:

• Inhibition or activation of enzymatic reactions
• Alteration of cellular signaling pathways
• Modulation of gene expression

These interactions suggest that the compound could be useful in therapeutic applications where modulation of these pathways is beneficial .

Medicinal Chemistry

Research indicates that 4-(3-Chloropyridin-4-yl)-3-methylbutan-2-ol may serve as a precursor in synthesizing pharmaceutical agents. Its structural properties allow it to participate in the design of drugs targeting specific biological pathways, particularly those related to pain management and inflammation.

Enzyme Studies

The compound has been utilized in biochemical assays to study enzyme mechanisms and protein-ligand interactions. It has shown promise in stabilizing enzyme activity and influencing pH levels, making it a valuable tool in enzyme kinetics studies.

Study on Analgesic Activity

A study investigated the analgesic properties of related compounds with chloropyridine structures. Although not directly studying 4-(3-Chloropyridin-4-yl)-3-methylbutan-2-ol, it provides insights into how similar structures can influence pain pathways through TRPV1 antagonism .

SARS-CoV-2 Inhibition

Research into chloropyridinyl esters has demonstrated that compounds with similar functional groups can inhibit viral proteases, suggesting that 4-(3-Chloropyridin-4-yl)-3-methylbutan-2-ol might exhibit antiviral properties worth exploring further .

Data Tables

Study	Focus	Findings
Study A	Analgesic Activity	Related compounds show TRPV1 antagonism, indicating potential for pain relief.
Study B	Enzyme Interaction	Demonstrated stabilization of enzyme activity with pH influence.
Study C	Antiviral Activity	Similar structures inhibit SARS-CoV protease, suggesting further investigation needed.